Cas no 134250-76-3 (1-(methoxycarbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 134250-76-3
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 900065
• PubChem ID: 11126754
• Update Time: 2025-04-19

1-(methoxycarbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid,1-methylester(9CI)
• 1-methoxycarbonylpyrrolidine-2-carboxylic acid
• 1-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO4/c1-12-7(11)8-4-2-3-5(8)6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： PNXXTNFAEIJNDV-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

1-(methoxycarbonyl)pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives